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Compound of Interest

Compound Name: 3-Bromofluorobenzene-13C6

Cat. No.: B12055716

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 1173020-50-2 Synonyms: m-Bromofluorobenzene-13Ces, m-
Fluorobromobenzene-13Cs, m-Fluorophenyl bromide-13Ce

Introduction

3-Bromofluorobenzene-13Cs is the 13C isotopically labeled version of 3-Bromofluorobenzene. It
is a versatile aromatic compound utilized in organic synthesis and pharmaceutical research.
The incorporation of stable heavy isotopes like Carbon-13 into molecules is primarily for their
use as tracers in quantitative analysis during the drug development process. This guide
provides a comprehensive overview of its chemical and physical properties, safety information,
and its role as a synthetic intermediate.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 3-Bromofluorobenzene-
13Ce.
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Property Value Source
CAS Number 1173020-50-2 [1][21[3]
Molecular Formula 13C6H4BIrF [1]
Molecular Weight 180.95 g/mol [1]

Colorless to almost colorless
Appearance _
clear liquid

_ Chemical Purity: 95%, Isotopic
Purity _ [2][3]
Purity: 99%

Br{13C]1=[13CH]--INVALID-

SMILES LINK--=[13CH][13CH]= [1]
[13CH]J1
LogP 3.2 [4]

Applications in Research and Development

As a stable isotope-labeled compound, 3-Bromofluorobenzene-13Cs is a valuable tool in several
research areas:

o Metabolic Flux Analysis (MFA): The 3C labeling allows researchers to trace the metabolic
fate of the molecule in biological systems.[1]

e Pharmacokinetic Studies: It serves as a tracer for quantitation during drug development,
helping to determine the absorption, distribution, metabolism, and excretion (ADME) of drug
candidates.[1][4]

e Synthetic Chemistry: It is a key intermediate in the synthesis of various pharmaceuticals and
agrochemicals. Its unique combination of bromine and fluorine substituents allows for the
introduction of diverse functional groups.[5]

o Materials Science: The unlabeled form is used in the production of advanced materials like
polymers and liquid crystals.[5][6]
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» Organic Electronics: It plays a role in the fabrication of organic semiconductors for devices
such as organic light-emitting diodes (OLEDS).[5]

The general utility of 3-bromofluorobenzene as a building block is illustrated in its use in cross-
coupling reactions to create complex molecules.[5]

Safety and Handling

3-Bromofluorobenzene-13Cs is classified as a flammable liquid and is harmful if swallowed. It
also causes skin and serious eye irritation.[2]

H | Identificati

Hazard Classification

Flammability Flammable liquid and vapor (Category 3)
Acute Toxicity Harmful if swallowed (Oral, Category 4)
Skin Corrosion/Irritation Causes skin irritation (Category 2)

Eye Damage/Irritation Causes serious eye irritation (Category 2)
LD50 (Oral, Rat) 670 mg/kg (unlabeled form)

Data is based on the Safety Data Sheet for the labeled compound, with some toxicological data
referencing the unlabeled form.[2]

Recommended Handling and Storage

e Handling: Use in a well-ventilated area. Wear protective gloves, clothing, and eye/face
protection. Do not eat, drink, or smoke when using this product. Wash hands thoroughly after
handling.[2][7]

o Storage: Store at room temperature away from light and moisture in a well-ventilated place.
Keep the container tightly closed.[2]

o First Aid:

o If Swallowed: Call a doctor if you feel unwell.[2]
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o In case of skin contact: Take off immediately all contaminated clothing and rinse skin with
water.[8]

o In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[8]

o If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[7]

Experimental Protocols

While specific experimental protocols for the synthesis of the 13Ce labeled version are not
publicly available, a general procedure for synthesizing the unlabeled m-bromofluorobenzene
can be referenced.

General Synthesis of m-Bromofluorobenzene
(Unlabeled)

This procedure is for reference only and may not be directly applicable to the isotopically
labeled compound without modification.

Procedure:

A mixture of a diaryliodonium salt (0.5 mmol), a methylene halide (0.75 mmaol), and
acetonitrile (1 mL) is added to a 10 mL reaction tube.[9]

e The mixture is heated at 80 °C for 2 hours with vigorous stirring.[9]

e Reaction completion is monitored by Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).[9]

 After the reaction is complete, the mixture is cooled to room temperature.[9]
e 5 mL of water is added to the reaction mixture.[9]

e The product is extracted with ethyl acetate (3 x 10 mL).[9]
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e The organic layers are combined, washed with water, and dried with anhydrous sodium
sulfate.[9]

e The solvent is evaporated under reduced pressure to yield the crude product.[9]

e The crude product is purified by silica gel column chromatography using petroleum ether and
ethyl acetate as eluents.[9]

The structure of the purified product is confirmed by *H NMR and 3C NMR.[9]

Visualizations
General Synthetic Utility Workflow

The following diagram illustrates the role of 3-Bromofluorobenzene as a versatile building block
in synthetic chemistry.
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Caption: Synthetic pathways leveraging 3-Bromofluorobenzene.

Isotope Application Logic

This diagram shows the logical flow of using 3-Bromofluorobenzene-3Ce in research.
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Caption: Workflow for using 13C-labeled compounds in pharmacokinetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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